![molecular formula C24H27FN2O3S B2643035 1-butyl-6-fluoro-7-(pyrrolidin-1-yl)-3-tosylquinolin-4(1H)-one CAS No. 892763-61-0](/img/structure/B2643035.png)
1-butyl-6-fluoro-7-(pyrrolidin-1-yl)-3-tosylquinolin-4(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-Butyl-6-fluoro-7-(pyrrolidin-1-yl)-3-tosylquinolin-4(1H)-one is a chemical compound that belongs to the class of quinoline derivatives. This compound has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. The purpose of
Scientific Research Applications
Brain Imaging in Alzheimer Dementia
(Lohith et al., 2018) reported on the use of 18F-MK-6240, a PET tracer for imaging neurofibrillary tangles (NFTs), crucial in diagnosing Alzheimer's disease. The tracer demonstrated high selectivity and favorable kinetics, suggesting its potential for clinical development in Alzheimer's disease studies.
Tumor Proliferation Assessment
(Dehdashti et al., 2013) explored 18F-ISO-1 PET for imaging tumor proliferation in patients with malignant neoplasms. The study indicated the tracer's promise for assessing the proliferative status of solid tumors, paving the way for its use in clinical trials.
Age-Related Retention in Tau PET Imaging
(Tissot et al., 2022) studied [18F]MK6240 tau PET tracer, highlighting the stability of reference region estimates in the cerebellum over time and across diagnoses. The research provides insights into age-related and off-target retention effects on longitudinal quantification of [18F]MK6240 in target regions, contributing to the understanding of brain tau neurofibrillary tangle load in Alzheimer's disease.
Disposition and Metabolism of SB-649868
(Renzulli et al., 2011) detailed the metabolism and disposition of SB-649868, an orexin 1 and 2 receptor antagonist. This study is significant for understanding the pharmacokinetics and safety profile of the compound, potentially useful in insomnia treatment.
Properties
IUPAC Name |
1-butyl-6-fluoro-3-(4-methylphenyl)sulfonyl-7-pyrrolidin-1-ylquinolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27FN2O3S/c1-3-4-11-27-16-23(31(29,30)18-9-7-17(2)8-10-18)24(28)19-14-20(25)22(15-21(19)27)26-12-5-6-13-26/h7-10,14-16H,3-6,11-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEIBXGQBLKUIPX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C=C(C(=O)C2=CC(=C(C=C21)N3CCCC3)F)S(=O)(=O)C4=CC=C(C=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.